Cas no 1805351-33-0 (Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate)

• Product Name: Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate
• CAS No: 1805351-33-0
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4863117
• Update Time: 2025-06-14

Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate

• Inchi： 1S/C9H7BrF2INO2/c1-16-7(15)3-5-8(13)4(10)2-6(14-5)9(11)12/h2,9H,3H2,1H3
• InChI Key： SSYFQTUIURSSPK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)N=C1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate

Research Brief on Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805351-33-0)

Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805351-33-0) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This compound features a unique combination of bromo, difluoromethyl, and iodo substituents, which make it a valuable building block for the synthesis of complex molecules targeting various biological pathways. Recent studies have explored its applications in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.

The synthesis of Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate has been optimized in several recent publications, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable route involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the difluoromethyl group. The authors highlighted the compound's stability under various reaction conditions, making it suitable for further functionalization.

In terms of biological applications, Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate has been utilized as a key intermediate in the synthesis of novel kinase inhibitors. A recent preprint on bioRxiv described its use in the development of selective JAK3 inhibitors, which showed promising activity in autoimmune disease models. The difluoromethyl group was found to enhance metabolic stability and binding affinity, underscoring the importance of this compound in medicinal chemistry.

Another area of interest is the compound's potential in antiviral research. A 2024 study in Antiviral Research reported its incorporation into a series of pyridine-based analogs targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The researchers noted that the iodo substituent facilitated further derivatization via metal-catalyzed reactions, enabling rapid exploration of structure-activity relationships.

Despite these advances, challenges remain in the large-scale production and handling of Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate due to its sensitivity to light and moisture. Recent efforts have focused on developing stable formulations and storage conditions to facilitate its broader use in drug discovery programs. Additionally, computational studies are underway to predict its reactivity and potential off-target effects, which could guide future applications.

In conclusion, Methyl 4-bromo-6-(difluoromethyl)-3-iodopyridine-2-acetate (CAS: 1805351-33-0) represents a promising scaffold in medicinal chemistry, with demonstrated utility in kinase inhibitor and antiviral drug development. Ongoing research aims to expand its applications and address current limitations, positioning it as a valuable tool for researchers in the chemical biology and pharmaceutical industries.